Cas no 1630907-05-9 (tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hemi(oxalic acid))

• Product Name: tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hemi(oxalic acid)
• CAS No: 1630907-05-9
• MF: C₂₄H₄₂N₄O₈
• MW: 514.612287044525
• MDL: MFCD28901337
• CID: 3047570
• PubChem ID: 91800937
• Update Time: 2025-11-02

tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hemi(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• tert-Butyl octahydropyrrolo[3,4-c]pyrrole-2-carboxylate oxalate(2:1)
• tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hemi(oxalic acid)
• tert-Butyloctahydropyrrolo[3,4-c]pyrrole-2-carboxylateoxalate(2:1)
• tert-butyl octahydropyrrolo[3,4-c]pyrrole-2-carboxylate hemioxalate
• MFCD29921777
• SB40784
• tert-butyl trans-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hemi(oxalic acid)
• trans-2-Boc-octahydropyrrolo[3,4-c]pyrrole Hemioxalate
• P15593
• SB20129
• 1630907-05-9
• AKOS025290104
• CS-0054711
• 2-Boc-octahydropyrrolo[3,4-c]pyrrole hemioxalate
• tert-butyl 2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;oxalic acid
• DB-102086
• SY100132

• MDL： MFCD28901337
• Inchi： 1S/2C11H20N2O2.C2H2O4/c2*1-11(2,3)15-10(14)13-6-8-4-12-5-9(8)7-13;3-1(4)2(5)6/h2*8-9,12H,4-7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： VAWQHBFBQPFJEO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CNCC2C1)=O.O(C(C)(C)C)C(N1CC2CNCC2C1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 514.30026431Da
• Monoisotopic Mass: 514.30026431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Additional information on tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hemi(oxalic acid)

Comprehensive Overview of tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hemi(oxalic acid) (CAS No. 1630907-05-9)

The compound tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hemi(oxalic acid) (CAS No. 1630907-05-9) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This bicyclic pyrrolopyrrole derivative is characterized by its unique structural framework, which combines a tert-butyl ester group with a hemi-oxalate salt form. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly those targeting central nervous system (CNS) disorders and other therapeutic areas.

In recent years, the demand for pyrrolopyrrole-based compounds has surged due to their versatile applications in drug discovery. Researchers are particularly interested in the cis-2,3,3a,4,6,6a-hexahydro configuration of this molecule, as it offers enhanced stereochemical control in synthetic pathways. The tert-butyl protecting group further enhances the compound's stability, making it suitable for multi-step organic transformations. These attributes align with current trends in green chemistry and sustainable synthesis, where efficiency and atom economy are prioritized.

One of the most frequently searched questions in academic and industrial circles is: "What are the synthetic applications of tert-butyl pyrrolopyrrole carboxylates?" This compound serves as a key building block for heterocyclic scaffolds, which are foundational in designing small-molecule inhibitors and GPCR modulators. Its hemi-oxalic acid form also improves solubility, addressing a common challenge in drug formulation. These properties are critical for developing orally bioavailable therapeutics, a hot topic in precision medicine.

From a technical perspective, the CAS No. 1630907-05-9 is often referenced in patents and peer-reviewed journals focusing on neuropharmacology and kinase inhibition. The bicyclic core of this compound mimics natural alkaloids, making it a candidate for structure-activity relationship (SAR) studies. Additionally, its chiral centers offer opportunities for asymmetric catalysis, a growing area in organocatalysis research. These aspects resonate with the increasing use of AI-driven molecular design, where computational tools predict optimal synthetic routes.

Another trending topic is the role of pyrrolopyrrole derivatives in photodynamic therapy (PDT) and fluorescence imaging. While the primary use of this compound remains in synthetic chemistry, its structural analogs have shown promise in bioimaging due to their rigid conjugated systems. This dual functionality aligns with the industry's shift toward theranostic agents, which combine diagnostic and therapeutic capabilities.

In conclusion, tert-butyl cis-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hemi(oxalic acid) represents a multifaceted tool for modern chemical research. Its relevance to CNS drug development, catalysis, and emerging biotechnological applications underscores its importance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.